Cas no 145441-17-4 (5-Acetylisoxazole-3-carboxylic acid)
145441-17-4 structure
Product Name:5-Acetylisoxazole-3-carboxylic acid
CAS No:145441-17-4
MF:C6H5NO4
MW:155.108201742172
MDL:MFCD11035732
CID:137348
PubChem ID:17867521
Update Time:2025-09-28
5-Acetylisoxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Acetylisoxazole-3-carboxylic acid
- 3-Isoxazolecarboxylic acid, 5-acetyl-
- 5-acetyl-1,2-oxazole-3-carboxylic acid
- 3-Isoxazolecarboxylicacid,5-acetyl
- 5-Acetyl-3-carboxyisoxazole
- 5-acetyl-3-isoxazolecarboxylic acid
- 5-Acetyl-isoxazol-3-carbonsaeure
- S11493
- AMY31216
- AKOS015911171
- BPFNHNJYQWTXHY-UHFFFAOYSA-N
- MFCD11035732
- PS-8870
- 3-Isoxazolecarboxylicacid,5-acetyl-
- Z1255443271
- 5-acetylisoxazole-3-carboxylicacid
- CS-0208048
- DTXSID90591396
- EN300-263400
- VFA44117
- SCHEMBL1809442
- 3-Isoxazolecarboxylic acid, 5-acetyl- (9CI)
- 145441-17-4
-
- MDL： MFCD11035732
- Inchi： 1S/C6H5NO4/c1-3(8)5-2-4(6(9)10)7-11-5/h2H,1H3,(H,9,10)
- InChI Key： BPFNHNJYQWTXHY-UHFFFAOYSA-N
- SMILES： O1C(C(C)=O)=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 155.02200
- Monoisotopic Mass: 155.02185764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- Density: 1.416
- Boiling Point: 402.6°Cat760mmHg
- Flash Point: 197.3°C
- Refractive Index: 1.526
- PSA: 80.40000
- LogP: 0.57540
5-Acetylisoxazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Acetylisoxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192670-50mg |
5-Acetylisoxazole-3-carboxylic acid |
145441-17-4 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A192670-100mg |
5-Acetylisoxazole-3-carboxylic acid |
145441-17-4 | 100mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A192670-500mg |
5-Acetylisoxazole-3-carboxylic acid |
145441-17-4 | 500mg |
$ 295.00 | 2022-06-08 | ||
| Chemenu | CM127446-1g |
5-acetylisoxazole-3-carboxylic acid |
145441-17-4 | 95%+ | 1g |
$183 | 2023-03-07 | |
| Chemenu | CM127446-5g |
5-acetylisoxazole-3-carboxylic acid |
145441-17-4 | 95%+ | 5g |
$547 | 2023-03-07 | |
| Chemenu | CM127446-10g |
5-acetylisoxazole-3-carboxylic acid |
145441-17-4 | 95%+ | 10g |
$935 | 2023-03-07 | |
| Apollo Scientific | OR15990-250mg |
5-Acetylisoxazole-3-carboxylic acid |
145441-17-4 | 95% | 250mg |
£95.00 | 2024-05-25 | |
| Apollo Scientific | OR15990-1g |
5-Acetylisoxazole-3-carboxylic acid |
145441-17-4 | 95% | 1g |
£250.00 | 2024-05-25 | |
| Apollo Scientific | OR15990-5g |
5-Acetylisoxazole-3-carboxylic acid |
145441-17-4 | 95% | 5g |
£695.00 | 2024-05-25 | |
| Chemenu | CM127446-1g |
5-acetylisoxazole-3-carboxylic acid |
145441-17-4 | 95% | 1g |
$333 | 2021-08-05 |
5-Acetylisoxazole-3-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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